2-methyl-N-(1-methyl-1H-benzimidazol-5-yl)-4-(propan-2-yl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 2-methyl-N-(1-methylbenzimidazol-5-yl)-4-propan-2-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H18N4OS/c1-9(2)14-15(22-10(3)18-14)16(21)19-11-5-6-13-12(7-11)17-8-20(13)4/h5-9H,1-4H3,(H,19,21)
• InChI Key: SMKCOHTXOQQSBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C(=O)NC2=CC3=C(C=C2)N(C=N3)C)C(C)C

Description

This compound features a thiazole core substituted at position 4 with an isopropyl group and at position 2 with a methyl group. The benzimidazole ring enhances hydrogen-bonding capabilities and π-π stacking interactions, while the isopropyl group contributes to lipophilicity, influencing membrane permeability .

Biological Activity

2-methyl-N-(1-methyl-1H-benzimidazol-5-yl)-4-(propan-2-yl)-1,3-thiazole-5-carboxamide is a compound of significant interest due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a thiazole ring, a benzimidazole moiety, and an amide functional group, which contribute to its biological activity. The structural formula can be represented as follows:

$$\text{C}_{14}\text{H}_{17}\text{N}_{3}\text{OS}$$

Research indicates that compounds with similar structures often exhibit diverse biological activities through various mechanisms:

• Inhibition of Enzymatic Activity : Many thiazole derivatives inhibit specific enzymes involved in disease pathways. For instance, compounds with thiazole rings have been shown to inhibit collagen prolyl-4-hydroxylase (CP4H), which is crucial in fibrogenesis .
• Antimicrobial Activity : Benzimidazole derivatives are known for their antibacterial properties. Compounds structurally related to 2-methyl-N-(1-methyl-1H-benzimidazol-5-yl)-4-(propan-2-yl)-1,3-thiazole-5-carboxamide have demonstrated efficacy against various bacterial strains .

Biological Activity Data

Activity Type	Tested Strains/Conditions	Results	Reference
Antibacterial	Staphylococcus aureus (MRSA)	MIC: 12.5–25 μg/mL
Antifungal	Candida albicans	Significant growth inhibition observed
Antiparasitic	Trypanosoma cruzi	Dose-dependent growth inhibition
Antifibrotic	Collagen synthesis in hepatic cells	Reduced TGF-β1 expression

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of various benzimidazole derivatives against clinical isolates of Staphylococcus aureus. The compound showed significant antibacterial activity with low MIC values comparable to standard antibiotics, highlighting its potential as a therapeutic agent in treating resistant infections.

Case Study 2: Antiparasitic Activity

Research on antiparasitic properties demonstrated that the compound effectively inhibited the growth of Trypanosoma cruzi in vitro. The study reported a 64% reduction in parasite viability at a concentration of 50 μg/mL after 72 hours, suggesting its potential use in treating Chagas disease.

Scientific Research Applications

Research indicates that this compound exhibits significant biological activities, particularly in the following areas:

• Anticancer Activity : Studies have shown that 2-methyl-N-(1-methyl-1H-benzimidazol-5-yl)-4-(propan-2-yl)-1,3-thiazole-5-carboxamide can interact with various molecular targets, influencing cellular pathways critical in cancer progression. Its unique structure allows it to bind selectively to specific proteins and enzymes involved in tumor growth and metastasis.
• Antimicrobial Properties : The compound has demonstrated efficacy against several bacterial strains, suggesting potential applications in developing new antimicrobial agents. Its mechanism often involves disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways.

Case Studies

Several studies have documented the applications of this compound in various research contexts:

• Anticancer Research : A study published in Molecules highlighted the compound's ability to inhibit cell proliferation in cancer cell lines, demonstrating its potential as an anticancer agent .
• Antimicrobial Studies : Research has shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antibiotic .
• Enzyme Inhibition : Interaction studies have focused on its binding affinities with enzymes such as kinases and phosphatases, revealing insights into its role in modulating cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Thiazole-Benzimidazole Hybrids

• Compound 9c (): Structure: 2-{4-[4-(1H-1,3-Benzodiazol-2-yl)phenoxymethyl]-1H-1,2,3-triazol-1-yl}-N-[2-(4-bromophenyl)-1,3-thiazol-5-yl]acetamide. Key Differences: Incorporates a triazole linker and bromophenyl-thiazole group instead of isopropyl-thiazole. Bioactivity: Demonstrated superior docking affinity in molecular studies compared to simpler analogs, attributed to bromine’s electron-withdrawing effects .
• Compound 74 (): Structure: 1-(Benzo[d][1,3]dioxol-5-yl)-N-(4-(4-methoxyphenyl)-5-(4-(pyrrolidin-1-yl)benzoyl)thiazol-2-yl)cyclopropane-1-carboxamide. Key Differences: Replaces benzimidazole with a benzo[1,3]dioxole group and adds a pyrrolidinyl-benzoyl moiety. Bioactivity: Not explicitly reported, but the pyrrolidine group may enhance solubility compared to the target compound’s methyl-benzimidazole .

Thiazole-Carboxamides with Isopropyl Substituents

• Compound 82f (): Structure: 4-{2-[3-(4-Chlorophenyl)-5-(4-(Propan-2-yl)Phenyl)-4,5-Dihydro-1H-Pyrazol-1-yl]-1,3-Thiazol-4-yl}Phenol. Key Differences: Contains a dihydropyrazole-thiazole hybrid and phenolic group. Bioactivity: IC50 = 63.11 μg/mL (antioxidant activity), suggesting moderate efficacy influenced by the dihydropyrazole scaffold .
• M057-2428 (): Structure: N-{[4-(Dimethylamino)Phenyl]Methyl}-4-(Propan-2-yl)-2-(1H-Pyrrol-1-yl)-1,3-Thiazole-5-Carboxamide. Key Differences: Replaces benzimidazole with a dimethylaminophenyl-pyrrole group. Physicochemical Properties: logP = 4.86, higher than the target compound (estimated logP ~3.5–4.0), due to the dimethylamino group’s hydrophobicity .

Anticancer Activity

• Compound 7b ():

  • Structure: Thiadiazole derivative with a 4-methyl-2-phenylthiazole backbone.
  • Bioactivity: IC50 = 1.61 μg/mL against HepG-2 cells. The phenyl group at position 2 of thiazole enhances cytotoxicity compared to methyl substitution in the target compound .
• Dasatinib (): Structure: N-(2-Chloro-6-Methylphenyl)-2-[[6-[4-(2-Hydroxyethyl)-1-Piperazinyl)]-2-Methyl-4-Pyrimidinyl]Amino]-1,3-Thiazole-5-Carboxamide. Bioactivity: Clinically approved tyrosine kinase inhibitor. The pyrimidine-piperazine substituents confer broader kinase inhibition than the benzimidazole group in the target compound .

Antimicrobial and Antioxidant Activity

• Compound 82g ():
  • Structure: 4-{2-[3-(4-Chlorophenyl)-5-(4-(Propan-2-yl)Phenyl)-4,5-Dihydro-1H-Pyrazol-1-yl]-1,3-Thiazol-4-yl}Aniline.
  • Bioactivity: IC50 = 67.93 μg/mL (antioxidant). The aniline group likely contributes to radical scavenging, a feature absent in the target compound .

Physicochemical and Structural Data

Compound Name	Molecular Weight	logP	Key Substituents	Bioactivity (IC50/EC50)	Reference
Target Compound	~358.4	~3.8	1-Methyl-benzimidazole, isopropyl	Not reported	—
M057-2428	368.5	4.86	Dimethylaminophenyl, pyrrole	Not reported
Compound 7b	—	—	Phenyl-thiadiazole	1.61 μg/mL (HepG-2)
Compound 82f	—	—	Dihydropyrazole, phenol	63.11 μg/mL (antioxidant)